6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride
Overview
Description
“6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride” is a chemical compound with the CAS Number: 1256760-54-9 . It has a molecular weight of 349.26 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for the compound is 1S/C18H17ClN2O.ClH/c1-22-13-5-2-11 (3-6-13)17-18-14 (8-9-20-17)15-10-12 (19)4-7-16 (15)21-18;/h2-7,10,17,20-21H,8-9H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Chromatographic Analysis
A study conducted by McIsaac, Ho, Estevez, & Powers (1967) explored the chromatography of β-carbolines, including 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride. They investigated the separation of these compounds using paper and thin-layer chromatography. They found that neutral and polar solvents, like chloroform-methanol, were effective for this separation, especially on thin-layer chromatography with Silica Gel G.
Synthesis and Characterization
Goh, Mordi, & Mansor (2015) prepared new 6-methoxy-tetrahydro-β-carboline derivatives via the Maillard reaction and optimized synthesis conditions using LC-MS for optimum yields. They characterized these β-carboline compounds using mass spectrometry, illustrating their potential for further scientific research.
Antioxidant and Cytotoxicity Properties
A study by Goh et al. (2015) investigated the in vitro antioxidant and cytotoxicity properties of various 6-methoxytetrahydro-β-carboline derivatives. They demonstrated moderate antioxidant properties and evaluated their safety compared to other compounds, indicating their potential use in therapeutic applications.
Inhibitor of Cellular Calcium Influx
Busacca & Dong (2000) synthesized 4-(p-methoxyphenyl)-β-carboline and identified it as a new inhibitor of cellular calcium influx. This discovery adds to the understanding of the biological activity of β-carboline derivatives and their potential applications in biomedical research.
Enzyme Inhibitor
In a study by Arshad et al. (2020), a new tetrahydro-β-carboline derivative was synthesized and characterized. This compound showed potential as an acetylcholinesterase inhibitor, suggesting its possible use in treating neurodegenerative diseases like Alzheimer’s.
Biochemical Analysis
Beck, Bosin, Lundman, & Borg (1982) developed a method for analyzing 6-hydroxy-1-methyl-1,2,3,4-tetrahydro-beta-carboline in biological samples. Their work contributes to the understanding of the presence and significance of such compounds in biological systems.
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
6-chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O.ClH/c1-22-13-5-2-11(3-6-13)17-18-14(8-9-20-17)15-10-12(19)4-7-16(15)21-18;/h2-7,10,17,20-21H,8-9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKXVEUYLCLISFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2C3=C(CCN2)C4=C(N3)C=CC(=C4)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256760-54-9 |
Source
|
| Record name | 6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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